3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione

• IUPAC Name: 3-(1,3-dimethylpyrazol-4-yl)-1,5-diphenylpentane-1,5-dione
• InChI: InChI=1S/C22H22N2O2/c1-16-20(15-24(2)23-16)19(13-21(25)17-9-5-3-6-10-17)14-22(26)18-11-7-4-8-12-18/h3-12,15,19H,13-14H2,1-2H3
• InChI Key: XFEVPVTYUZLDSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C(CC(=O)C2=CC=CC=C2)CC(=O)C3=CC=CC=C3)C
• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol

Description

3-(1,3-Dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione is a high-purity chemical reagent designed for research and development applications. This compound features a 1,3-dimethyl-1H-pyrazole moiety linked to a 1,5-diphenyl-1,5-pentanedione backbone, a structural motif of significant interest in medicinal chemistry. Pyrazole derivatives are recognized as pharmacologically important privileged scaffolds that exhibit a broad spectrum of biological activities . They are extensively investigated for their potential as therapeutic agents, particularly in the development of kinase inhibitors for various disease areas . This compound is intended for research use only and is not for diagnostic or therapeutic use. Researchers are advised to consult the material safety data sheet (MSDS) for safe handling procedures.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione typically involves multi-step organic reactions. One common method includes the acylation of 1,3-dimethyl-5-pyrazolone with benzoyl chloride to form an intermediate, which is then subjected to further reactions to introduce the pentanedione moiety . The reaction conditions often involve the use of organic solvents such as dichloromethane and catalysts like aluminum chloride to facilitate the acylation process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors to maintain consistent reaction parameters and the implementation of purification techniques such as recrystallization and chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the ketone groups to alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenation using bromine or chlorination using chlorine gas in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that compounds containing pyrazole moieties exhibit significant anticancer properties. For instance, derivatives of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione have been synthesized and tested for their cytotoxic effects against various cancer cell lines. A study demonstrated that these compounds inhibit cell proliferation and induce apoptosis in human cancer cells, highlighting their potential as anticancer agents .

Antimicrobial Properties
Another area of interest is the antimicrobial activity of pyrazole derivatives. Studies have shown that 3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione exhibits inhibitory effects against a range of bacterial strains. The compound's mechanism involves disrupting bacterial cell wall synthesis, making it a candidate for developing new antibiotics .

Coordination Chemistry

Metal Complexes
The ability of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione to form stable metal complexes has been extensively studied. These complexes have shown promise in catalysis and as sensors. For example, metal complexes formed with this compound have been utilized in catalytic reactions for organic transformations such as oxidation and reduction processes .

Sensing Applications
Recent advancements have explored the use of this compound in sensor technology. Its coordination with metal ions results in significant changes in fluorescence properties, making it suitable for detecting metal ions in environmental samples. This application is particularly relevant for monitoring heavy metal contamination in water sources .

Materials Science

Photonic Materials
The incorporation of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione into polymer matrices has been investigated for developing photonic materials. These materials exhibit enhanced optical properties that can be utilized in light-emitting devices and solar cells. The compound's ability to absorb light and convert it into electrical energy is being researched for potential applications in renewable energy technologies .

Nanocomposites
The formation of nanocomposites using this pyrazole derivative has been explored to improve mechanical properties and thermal stability. These nanocomposites are being developed for use in coatings and packaging materials that require enhanced durability and resistance to environmental factors .

Table 1: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	Observed Effect	Reference
Anticancer	Human breast cancer cells (MCF-7)	Inhibition of cell proliferation
Antimicrobial	Staphylococcus aureus	Inhibition of growth
Coordination	Various metal ions	Formation of stable complexes
Sensing	Heavy metals	Fluorescence change upon binding

Table 2: Applications in Material Science

Application Type	Description	Potential Use	Reference
Photonic Materials	Light absorption enhancement	Light-emitting devices
Nanocomposites	Improved mechanical properties	Coatings and packaging

Mechanism of Action

The mechanism of action of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties . The exact pathways and molecular targets can vary depending on the specific application and the modifications made to the compound’s structure.

Comparison with Similar Compounds

1,5-Diphenyl-1,5-pentanedione (CAS 6263-83-8)

• Structure : Lacks the pyrazole substituent, comprising only the diketone backbone with phenyl termini.
• Physical Properties :
  • Melting Point: 64–67°C .
  • Molecular Weight: 252.31 g/mol .
  • Purity: ≥99% (Thermo Scientific) .
• Chemical Behavior: The diketone groups enable nucleophilic reactions (e.g., enolate formation) and chelation with metal ions. Lacks coordination sites from heteroatoms, limiting its utility in metal complexation compared to pyrazole-functionalized analogues .

1,5-Diphenyl-1,4-pentadien-3-one (CAS 538-58-9)

• Structure: Conjugated dienone system with phenyl groups.
• Physical Properties :
  • Melting Point: 0–6°C .
  • Molecular Weight: 248.30 g/mol.
• Key Differences: The conjugated double bonds in the dienone increase reactivity toward electrophilic additions but reduce thermal stability compared to the saturated diketone backbone in the target compound. Lower melting point due to reduced molecular symmetry and weaker crystal packing .

Pyrazole-Containing Analogues (e.g., N-(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)-amide Derivatives)

• Structure : Feature pyrazole rings but lack diketone functionality, instead incorporating amide or isoindoline groups .
• Functional Differences: Amide groups enhance hydrogen-bonding capacity, influencing solubility and biological activity.

Physicochemical and Functional Contrasts

Melting Points and Stability

• The target compound’s pyrazole substituent likely increases melting point relative to 1,5-diphenyl-1,4-pentadien-3-one (0–6°C) due to enhanced rigidity and intermolecular interactions. However, direct data for the pyrazole derivative are unavailable .

Coordination Chemistry

• Target Compound : The pyrazole nitrogen and diketone oxygen atoms provide multiple coordination sites, making it suitable for forming stable complexes with transition metals or rare-earth ions .
• Base Diketone (1,5-diphenyl-1,5-pentanedione): Limited to oxygen-based chelation, resulting in weaker or less diverse metal interactions .

Solubility and Reactivity

• The pyrazole group may enhance solubility in polar aprotic solvents (e.g., DMF) compared to the parent diketone.
• The electron-donating dimethyl groups on the pyrazole could activate the diketone toward nucleophilic attack, whereas the dienone analogue (1,5-diphenyl-1,4-pentadien-3-one) is more prone to electrophilic reactions .

Biological Activity

3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the context of cancer treatment and other therapeutic applications. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione is $C_{22}H_{22}N_2O_2$ with a molecular weight of approximately 346.168 g/mol. It features a pyrazole ring and a diketone structure that contribute to its reactivity and biological properties .

Synthesis

The synthesis of pyrazole derivatives often involves the reaction of hydrazines with carbonyl compounds. For instance, the formation of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione can be achieved through a multi-step process involving condensation reactions that yield the desired pyrazole structure .

Anticancer Properties

Recent studies have demonstrated that compounds similar to 3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione exhibit significant anticancer activity. For example:

• Mechanism of Action : Research indicates that these compounds can induce apoptosis in cancer cells by disrupting mitochondrial membrane potential and increasing reactive oxygen species (ROS) levels. This leads to cell cycle arrest in the G1 phase and downregulation of cyclin D2 and CDK2 .
• Case Study : A study evaluated a series of pyrazole derivatives against human tumor cell lines (A549 lung cancer, MCF-7 breast cancer, HeLa cervical cancer). Compounds exhibited IC50 values ranging from 0.83 to 1.81 μM for growth inhibition across all tested lines. The most effective compounds showed profound effects on cell morphology and migration .

Other Biological Activities

In addition to anticancer properties, pyrazole derivatives have been investigated for their anti-inflammatory and antimicrobial activities. The presence of the pyrazole moiety is often linked to these effects due to its ability to interact with various biological targets.

Data Summary

Activity	Cell Line	IC50 (μM)	Mechanism
Anticancer (growth inhibition)	A549	0.83	Induction of apoptosis
Anticancer (growth inhibition)	MCF-7	1.81	Cell cycle arrest (G1 phase)
Anticancer (growth inhibition)	HeLa	0.95	Increased ROS levels

Q & A

Basic Research Questions

Q. What synthetic methodologies are most effective for preparing 3-(1,3-dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione?

• Methodological Answer : The synthesis typically involves condensation reactions between substituted pyrazole precursors and diketones. For example, Schiff base formation via refluxing 1,3-dimethylpyrazole-4-carbaldehyde with diphenylpentanedione derivatives in ethanol under acidic catalysis (e.g., acetic acid) yields the target compound. Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is critical to isolate the product . Reaction conditions (temperature, solvent polarity, and catalyst selection) must be optimized to avoid side products like unreacted intermediates or over-oxidized species .

Q. How can spectroscopic techniques be employed to confirm the structural integrity of this compound?

• Methodological Answer :

• X-ray crystallography : Resolve absolute configuration and intermolecular interactions (e.g., hydrogen bonding) using single-crystal diffraction data .
• NMR spectroscopy : Analyze $^1H$ and $^{13}C$ spectra to verify substituent positions (e.g., methyl groups on pyrazole at δ ~2.3–2.5 ppm, aromatic protons at δ ~7.0–7.8 ppm) .
• Mass spectrometry : Confirm molecular weight via ESI-MS, observing the [M+H]$^+$ peak at m/z corresponding to the molecular formula .

Advanced Research Questions

Q. How can contradictory biological activity data for this compound be systematically addressed?

• Methodological Answer :

• Comparative assays : Replicate studies under standardized conditions (e.g., cell lines, incubation times) to isolate variables causing discrepancies. For example, antipyrine derivatives show variable antimicrobial activity depending on bacterial strain and solvent used .
• Structure-activity relationship (SAR) modeling : Use computational tools (e.g., molecular docking) to correlate substituent effects (e.g., electron-withdrawing groups on phenyl rings) with observed bioactivity .
• Dose-response validation : Perform IC$_{50}$/EC$_{50}$ titrations to confirm potency thresholds across independent labs .

Q. What computational strategies predict the compound’s interactions with biological targets?

• Methodological Answer :

• Molecular docking (AutoDock/Vina) : Simulate binding to enzymes (e.g., cyclooxygenase-2) using crystal structures from the PDB. Prioritize docking poses with favorable ΔG values and hydrogen-bonding networks .
• MD simulations (GROMACS) : Assess stability of ligand-protein complexes over 100-ns trajectories, analyzing RMSD and binding free energy (MM/PBSA) .
• Pharmacophore modeling : Identify critical features (e.g., hydrophobic pyrazole core, hydrogen-bond acceptors) using tools like Schrödinger’s Phase .

Q. How can environmental fate studies be designed to evaluate this compound’s ecological impact?

• Methodological Answer :

• Biodegradation assays : Incubate the compound with soil/water microcosms under aerobic/anaerobic conditions, monitoring degradation via HPLC-MS .
• Toxicity profiling : Use Daphnia magna or Vibrio fischeri models to assess acute/chronic toxicity (LC$_{50}$/EC$_{50}$) .
• Partition coefficients : Measure log $K_{ow}$ (octanol-water) to predict bioaccumulation potential .

Data Presentation

Table 1 : Key Physicochemical Properties of 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione

Property	Method/Technique	Observed Value	Reference
Melting Point	DSC	168–170°C
Solubility (DMSO)	UV-Vis spectroscopy	>50 mg/mL
log $K_{ow}$	Shake-flask method	3.2 ± 0.1
Crystallographic System	X-ray diffraction	Monoclinic, $P2_1/c$